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Compound of Interest

Compound Name: Sophoraflavanone G

Cat. No.: B1683828

An In-depth Examination of a Promising Natural Compound and its Analogs for Therapeutic
Development

Abstract

Sophoraflavanone G (SFG), a prenylated flavanone predominantly isolated from plants of the
Sophora genus, has emerged as a molecule of significant interest in the fields of pharmacology
and drug discovery.[1][2] Also known as Kushenin in traditional Chinese medicine, this
compound exhibits a broad spectrum of biological activities, including potent antimicrobial, anti-
inflammatory, and anticancer properties.[1] This technical guide provides a comprehensive
overview of the current scientific knowledge on Sophoraflavanone G and its derivatives. It is
intended for researchers, scientists, and professionals in drug development, offering a detailed
look at its chemical properties, biological activities, and mechanisms of action. This document
summarizes key quantitative data, outlines experimental protocols, and visualizes critical
pathways to facilitate further research and development of SFG-based therapeutics. While
extensive research has been conducted on the natural compound, the exploration of its
synthetic derivatives is a developing field with considerable therapeutic potential.

Introduction to Sophoraflavanone G

Sophoraflavanone G is a flavonoid, a class of secondary metabolites found in plants, known
for their diverse biological functions.[1] Structurally, it is a tetrahydroxyflavanone distinguished
by a lavandulyl substituent at the 8-position of the flavanone backbone.[3] This unique chemical
structure is believed to be a key contributor to its wide-ranging pharmacological effects.[2]
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Chemical and Physical Properties:

Property Value Source

(2S)-2-(2,4-

dihydroxyphenyl)-5,7-

dihydroxy-8-[(2R)-5-methyl-2-
IUPAC Name Y y-81(@R) Y [1]

(prop-1-en-2-yl)hex-4-en-1-

yl]-2,3-dihydro-4H-chromen-4-

one
Molecular Formula C25H2806 [1]
Molar Mass 424.48 g/mol [1]

Sophora flavescens, Sophora
achycarpa, Sophora exigua,
Natural Sources pachyeatp P g [11[2][3]
Sophora stenophylla, Sophora

moorcroftiana

Appearance Yellowish crystalline solid [2]

B Soluble in organic solvents;
Solubility - [2]
poor water solubility

Biological Activities and Mechanisms of Action

Sophoraflavanone G has demonstrated significant therapeutic potential across several key
areas, primarily as an antimicrobial and an anticancer agent.

Antimicrobial Activity

SFG exhibits potent activity against a range of microorganisms, most notably against drug-
resistant bacteria.

Key Findings:

e Activity against MRSA: SFG has shown remarkable efficacy against methicillin-resistant
Staphylococcus aureus (MRSA), with Minimum Inhibitory Concentrations (MICs) ranging
from 0.5 to 8 pg/mL.
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o Synergistic Effects: The antimicrobial activity of conventional antibiotics such as ampicillin,
oxacillin, and gentamicin is significantly enhanced when used in combination with SFG.[4]
This suggests that SFG could be a valuable adjuvant in combating antibiotic resistance.

» Activity against Oral Pathogens: SFG has demonstrated strong antimicrobial effects against
various strains of mutans streptococci, which are implicated in dental caries, with Minimum
Bactericidal Concentrations (MBCs) ranging from 0.5 to 4 pug/mL.[2]

Mechanism of Action: The primary antimicrobial mechanism of Sophoraflavanone G involves
the disruption of the bacterial cell membrane. It targets the membrane, leading to a loss of
integrity and interfering with essential biosynthetic processes.[5] SFG can also inhibit cell wall
synthesis and prevent the formation of biofilms, which are critical for bacterial survival and
virulence.[5]

Quantitative Antimicrobial Data:

Concentration

Microorganism Activity Metric Synergistic Agent
(ng/mL)
Methicillin-resistant S.
MIC 05-8 -
aureus (MRSA)
o Sophoraflavanone G
S. aureus MIC of Gentamicin 8 (from 32)
(0.03 pg/mL)
Mutans streptococci
_ MBC 05-4 -
(16 strains)
Streptococcus mutans  MIC 1.56 -
Streptococcus
_ MIC 3.125 -
sobrinus
Fusobacterium
MIC 1.56 -
nucleatum
Actinomyces viscosus  MIC 3.125 -

Anticancer Activity
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Sophoraflavanone G has shown promising anticancer effects in various cancer cell lines,
primarily through the induction of apoptosis and cell cycle arrest.

Key Findings:

e Leukemia: In human myeloid leukemia HL-60 cells, SFG induces apoptosis and cell cycle
arrest at the GO/G1 phase, with an estimated IC50 of 20 uM after 48 hours.

e Breast Cancer: SFG induces apoptosis in triple-negative breast cancer cells (MDA-MB-231)
by suppressing the MAPK signaling pathway.[6][7] It also suppresses the progression of
these cancer cells by inactivating the EGFR-PI3K-AKT signaling pathway.

e Multidrug Resistance: SFG can resensitize multidrug-resistant non-small-cell lung cancer
cells to chemotherapeutic drugs by inhibiting the ABCG2 drug transporter.

Mechanism of Action: The anticancer effects of SFG are multifactorial. It can induce apoptosis
through both the intrinsic (mitochondrial) and extrinsic pathways. This is evidenced by the
activation of caspases-3, -8, and -9, the upregulation of the pro-apoptotic protein Bax, and the
downregulation of anti-apoptotic proteins Bcl-2 and Bcl-xL.[6][7] Furthermore, SFG can
modulate key signaling pathways involved in cell proliferation and survival, including the MAPK
and PI3K-AKT pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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